Cas no 1304356-49-7 (1-(4-Bromo-2-nitrophenyl)-4-methylpiperazine)

• Product Name: 1-(4-Bromo-2-nitrophenyl)-4-methylpiperazine
• CAS No: 1304356-49-7
• MF: C₁₁H₁₄BrN₃O₂
• MW: 300.15176153183
• CID: 5056968
• Update Time: 2025-10-31

1-(4-Bromo-2-nitrophenyl)-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2-nitrophenyl)-4-methylpiperazine
• 1-(4-Bromo-2-nitrophenyl)-4-methylpiperazine

• Inchi： 1S/C11H14BrN3O2/c1-13-4-6-14(7-5-13)10-3-2-9(12)8-11(10)15(16)17/h2-3,8H,4-7H2,1H3
• InChI Key： PHJCFKABHHJPQV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)[N+](=O)[O-])N1CCN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 276
• XLogP3: 2.4
• Topological Polar Surface Area: 52.3

Additional information on 1-(4-Bromo-2-nitrophenyl)-4-methylpiperazine

Comprehensive Overview of 1-(4-Bromo-2-nitrophenyl)-4-methylpiperazine (CAS No. 1304356-49-7): Properties, Applications, and Industry Insights

The compound 1-(4-Bromo-2-nitrophenyl)-4-methylpiperazine (CAS No. 1304356-49-7) is a specialized chemical intermediate gaining attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a brominated nitrophenyl group and a methylpiperazine moiety, this compound serves as a versatile building block for synthesizing complex molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic solutions.

In recent years, the scientific community has shown heightened interest in nitrophenyl derivatives due to their electron-withdrawing properties and reactivity. The presence of both bromo and nitro functional groups in CAS 1304356-49-7 makes it particularly valuable for palladium-catalyzed cross-coupling reactions, a topic frequently searched in organic chemistry forums. This compound's piperazine ring further enhances its utility, as this structural motif appears in approximately 20% of FDA-approved small-molecule drugs, according to recent medicinal chemistry literature.

The synthesis and applications of 1-(4-Bromo-2-nitrophenyl)-4-methylpiperazine have become particularly relevant in the context of sustainable chemistry trends. Laboratories worldwide are investigating greener synthetic routes for such intermediates, responding to the pharmaceutical industry's push toward environmentally friendly processes. Analytical techniques like HPLC-MS and NMR spectroscopy are commonly employed to characterize this compound, with purity standards often exceeding 98% for research-grade material.

From a commercial perspective, CAS 1304356-49-7 has seen steady demand growth in the fine chemicals market. Suppliers typically offer this compound in quantities ranging from milligrams to kilograms, catering to both academic researchers and industrial-scale operations. Proper storage recommendations include protection from light and moisture at controlled temperatures, ensuring optimal stability of this light-sensitive material.

Emerging research directions for 4-methylpiperazine derivatives include their potential in neurological drug development, a hot topic in current medicinal chemistry. The compound's structural features make it a candidate for modifying blood-brain barrier permeability, addressing one of the major challenges in central nervous system drug design. These applications align with frequently searched terms like "blood-brain barrier penetrating compounds" and "neurological drug scaffolds" in scientific databases.

Quality control protocols for 1-(4-Bromo-2-nitrophenyl)-4-methylpiperazine typically involve multiple analytical validations to ensure batch-to-batch consistency. The compound's molecular weight of 300.13 g/mol and distinctive spectral characteristics facilitate its identification. Researchers should note that while the compound itself has demonstrated good stability under recommended conditions, its nitro group may require special handling precautions during certain synthetic transformations.

The global market for pharmaceutical intermediates like 1304356-49-7 continues to expand, driven by increasing R&D investment in targeted therapies. Patent literature reveals growing interest in this chemical space, with several applications citing similar structures in claims for anticancer and anti-inflammatory agents. This trend corresponds with frequent searches for "novel heterocyclic compounds in drug discovery" across scientific platforms.

For laboratories working with brominated aromatic compounds, proper waste disposal methods are essential to meet environmental regulations. Many institutions now implement green chemistry principles when using intermediates like 1-(4-Bromo-2-nitrophenyl)-4-methylpiperazine, reflecting broader industry shifts toward sustainable practices. These considerations are increasingly important to researchers, as evidenced by rising searches for "green synthesis of nitro compounds" in academic search engines.

Future prospects for CAS 1304356-49-7 appear promising, particularly in the development of PET radiotracers and other diagnostic agents. The compound's ability to serve as a precursor for radiohalogenation positions it as potentially valuable in medical imaging applications. This aligns with growing interest in theranostic approaches, a frequently searched topic in contemporary pharmaceutical sciences.

In summary, 1-(4-Bromo-2-nitrophenyl)-4-methylpiperazine represents an important building block in modern organic synthesis, with applications spanning multiple research domains. Its unique combination of functional groups and structural features continues to attract scientific interest, particularly in addressing current challenges in medicinal chemistry and materials science. As research progresses, this compound will likely find expanded utility in cutting-edge therapeutic development and other advanced applications.